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Compound of Interest

Compound Name: 7,8-Dichloroquinolin-2-amine

CAS No.: 1339883-85-0

Cat. No.: B1487879

Get Quote

Executive Summary
7,8-Dichloroquinolin-2-amine is a halogenated heterocyclic amine used primarily as a

pharmaceutical intermediate.[1][2] Its disposal is strictly regulated due to the thermal stability of

the quinoline ring and the presence of chlorine atoms, which pose risks of forming toxic

byproducts (dioxins/furans) if incinerated incorrectly.

Primary Waste Stream: Halogenated Organic Waste.[2][3]

Disposal Method: High-temperature incineration with flue gas scrubbing.[1][2]

Critical Restriction: Do NOT dispose of down the drain. Do NOT mix with non-halogenated

solvents if avoidable (increases disposal costs).[2][4]

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in safe handling.[2]
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Property Data

CAS Number 1339883-85-0

Molecular Formula C₉H₆Cl₂N₂

Molecular Weight 213.06 g/mol

Physical State Solid (Crystalline Powder)

Acidity/Basicity Weak Base (Amine group)

Solubility Low in water; soluble in DMSO, DCM, Methanol

GHS Hazard Classification
Acute Toxicity (Oral): Category 4 (H302)

Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Irritation: Category 2A (H319)

Specific Target Organ Toxicity (STOT-SE): Category 3 (Respiratory Irritation) (H335)[1][2]

Aquatic Hazard: Acute/Chronic Category 3 (H412) - Inferred from structural analogs[1][2]

Pre-Disposal Handling & Segregation
Effective disposal begins at the bench.[2] Improper segregation is the most common cause of

regulatory fines and safety incidents.[2]

Segregation Logic
Because the molecule contains two chlorine atoms, it is classified as Halogenated Waste.[2]

Why Segregate? Mixing halogenated waste with non-halogenated waste (e.g., Acetone,

Ethanol) forces the entire mixture to be treated as halogenated. Halogenated waste requires

specialized incineration (higher temperature, acid scrubbers) which is significantly more

expensive.[2]
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Incompatibility: As a weak base, avoid mixing with strong acids (e.g., Sulfuric Acid, Nitric

Acid) in the waste container to prevent exothermic neutralization or the formation of insoluble

salts that clog waste lines.

Container Selection[2][3][4]
Solid Waste: Wide-mouth High-Density Polyethylene (HDPE) jars or amber glass jars.

Liquid Waste: HDPE carboys or Safety Cans rated for halogenated solvents.

Labeling: Must be labeled "HAZARDOUS WASTE" with the specific constituents listed (e.g.,

"7,8-Dichloroquinolin-2-amine, Dichloromethane").[1][2]

Disposal Workflows (Visualized)
Workflow 1: Solid Waste Disposal
This workflow applies to pure chemical stocks, contaminated gloves, weighing boats, and filter

papers.
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Solid Waste Generation
(7,8-Dichloroquinolin-2-amine)

Is it Pure Chemical or Contaminated Debris?

Pure Substance / Expired Stock Contaminated PPE / Consumables

Place in Amber Glass or HDPE Jar
(Screw Cap)

Double Bag in Clear Polyethylene Bags
(If bulky) or Wide-Mouth Jar

Apply Hazardous Waste Label
Check: 'Toxic', 'Irritant'

Store in Satellite Accumulation Area
(Keep Closed)

Request EHS Pickup for Incineration

Click to download full resolution via product page

Caption: Decision tree for handling solid waste forms of 7,8-Dichloroquinolin-2-amine.

Workflow 2: Liquid Waste (Mother Liquors)
This workflow applies to reaction mixtures or dissolved stocks.[2]
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Liquid Waste Generation
(Solution containing Compound)

Identify Primary Solvent

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(Methanol, DMSO, Ethyl Acetate)

Aqueous Solution
(Water/Buffer)

Stream A: Halogenated Organic Waste

Stream A: Halogenated Organic Waste
(Due to solute contamination)

Check pH

Combine in HDPE Carboy
Label 'Halogenated Waste'

If Neutral Neutralize to pH 6-9

If Acidic/Basic

Click to download full resolution via product page

Caption: Segregation logic for liquid waste. Note that even non-halogenated solvents become

"Halogenated Waste" when contaminated with this compound.[2]
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Regulatory Compliance & RCRA Codes
In the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is

mandatory.

Waste Characterization: While 7,8-Dichloroquinolin-2-amine is not explicitly listed on the

P-List (acutely toxic) or U-List (toxic), it must be treated as a characteristic hazardous waste

if it exhibits toxicity.[1][2]

Default Classification: Due to the lack of specific exclusion data, treat as Hazardous Waste.

[2]

RCRA Codes:

If dissolved in halogenated solvents (e.g., Methylene Chloride), apply code F002.

If the waste exhibits toxicity characteristic (via TCLP), apply relevant D-codes (e.g., D004-

D043, though unlikely for the pure amine unless heavy metals are present in synthesis).

Best Practice: Label as "Non-RCRA Regulated Hazardous Waste" only if confirmed by

EHS; otherwise, default to Hazardous Waste (Halogenated).[2]

Emergency Spill Procedures
Immediate Action Required: Evacuate the immediate area if dust is generated.[2]

PPE: Don double nitrile gloves, safety goggles, lab coat, and a N95 or P100 respirator (if

powder is loose).

Containment:

Solid Spill: Do not dry sweep.[2] Cover with a damp paper towel to prevent dust

generation, then scoop into a waste jar.[2]

Liquid Spill: Absorb with vermiculite or a commercial organic spill pad.[2]

Decontamination: Clean the surface with a soap/water solution.[2] The amine is not highly

water-soluble, so a surfactant (soap) is necessary to lift it from surfaces.[2]
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Disposal: Place all cleanup materials (pads, gloves) into the Solid Hazardous Waste

container.

Expert Insights: The "Why" Behind the Protocol
Thermal Stability: Quinolines are thermally stable aromatic heterocycles.[2] Standard

autoclaving will not destroy this compound.[2] It requires incineration at >1000°C.[2]

Amine Reactivity: As an amine, this compound can react with nitrosating agents (nitrites) to

form nitrosamines, which are potent carcinogens. Never dispose of this compound in a

waste stream containing sodium azide or nitric acid.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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